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Introduction to Europium-152
Europium-152 (¹⁵²Eu) is a synthetic radioisotope of europium with a half-life of approximately

13.5 years.[1][2] It is a cornerstone calibration source in the field of gamma spectroscopy due

to its complex decay scheme, which produces a series of prominent and well-characterized

gamma-ray emissions across a wide energy range (from ~121 keV to over 1400 keV).[3][4]

This characteristic allows for the precise energy and efficiency calibration of gamma-ray

detectors, such as High-Purity Germanium (HPGe) detectors, which is a critical step for

identifying and quantifying other radioactive materials.[5] ¹⁵²Eu is typically produced in nuclear

reactors through the neutron activation of Europium-151.[1][2]

The Decay Scheme of Europium-152
The decay of ¹⁵²Eu is notable because it proceeds through two primary modes, populating

excited states of two different daughter nuclei: Samarium-152 (¹⁵²Sm) and Gadolinium-152

(¹⁵²Gd).

Electron Capture (EC): Approximately 72.1% of ¹⁵²Eu atoms decay via electron capture.[6] In

this process, the nucleus captures an inner atomic electron, converting a proton into a
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neutron and emitting an electron neutrino. This transforms ¹⁵²Eu into an excited state of

¹⁵²Sm. A very small fraction of this branch also occurs via positron (β+) emission (~0.027%).

[6]

Beta-Minus (β⁻) Decay: The remaining 27.9% of ¹⁵²Eu atoms undergo beta-minus decay.[6]

Here, a neutron within the nucleus is converted into a proton, emitting an electron (beta

particle) and an antineutrino. This process transforms ¹⁵²Eu into an excited state of ¹⁵²Gd.

Following both decay modes, the daughter nuclei are left in highly energetic, unstable states.

They promptly de-excite to their stable, ground states by emitting one or more gamma rays. It

is this cascade of gamma rays that provides the characteristic signature of ¹⁵²Eu in a gamma

spectrum.

Quantitative Decay Data
The gamma rays emitted during the de-excitation of ¹⁵²Sm and ¹⁵²Gd are the most important

features for spectroscopy. The following table summarizes the energies and intensities of the

most prominent gamma emissions from a ¹⁵²Eu source. The intensity is given in terms of

"photons per 100 disintegrations" of the parent ¹⁵²Eu nucleus.
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Energy (keV)
Intensity (Photons per 100
disintegrations)

Originating Daughter
Nucleus

121.78 28.67 ¹⁵²Sm

244.70 7.58 ¹⁵²Sm

344.28 26.56 ¹⁵²Gd

411.12 2.24 ¹⁵²Gd

443.96 3.15 ¹⁵²Gd

778.90 12.96 ¹⁵²Gd

867.38 4.25 ¹⁵²Sm

964.08 14.65 ¹⁵²Sm

1085.87 10.21 ¹⁵²Sm

1112.07 13.67 ¹⁵²Sm

1408.01 21.07 ¹⁵²Sm

Data compiled from various nuclear data sources, including the ENSDF (Evaluated Nuclear

Structure Data File) and LNHB/CEA.[6][7]

Visualizing the Decay Pathway
The relationship between the parent nucleus, its decay modes, and the subsequent gamma

emissions from the daughter nuclei can be visualized using a decay scheme diagram.
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Simplified Decay Scheme of Europium-152

¹⁵²Sm States ¹⁵²Gd States

¹⁵²Eu
(T₁/₂ = 13.5 y)

1530.0 keV

 EC (72.1%)

1123.1 keV

 β⁻ (27.9%)

121.8 keV

 γ=1408.0 keV

1233.8 keV

 γ=1112.1 keV

1085.9 keV

 γ=964.1 keV

366.5 keV

 γ=244.7 keV

¹⁵²Sm (Ground State)

 γ=121.8 keV

344.3 keV

 γ=778.9 keV

755.4 keV

 γ=411.1 keV

¹⁵²Gd (Ground State)

 γ=344.3 keV

Click to download full resolution via product page

Caption: Simplified decay scheme of ¹⁵²Eu showing the main decay modes and prominent

gamma transitions.

Experimental Protocol: Gamma Spectroscopy of
¹⁵²Eu
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This section details the methodology for acquiring a gamma-ray spectrum from a ¹⁵²Eu source

for the purpose of detector calibration.

Objective: To perform energy and relative efficiency calibration of a High-Purity Germanium

(HPGe) gamma spectroscopy system.

Materials:

Calibrated ¹⁵²Eu point source (activity ~1-10 µCi).

High-Purity Germanium (HPGe) detector with liquid nitrogen dewar.

Preamplifier and amplifier.

Multichannel Analyzer (MCA) and associated acquisition software (e.g., MAESTRO).[4]

Lead shield (castle) to minimize background radiation.

Source holder for reproducible geometry.

Procedure:

System Setup and Background Measurement:

Ensure the HPGe detector is cooled to operating temperature with liquid nitrogen.

Turn on the high voltage supply, amplifier, and MCA.

Place the detector inside the lead shield.

Acquire a background spectrum for a period sufficient to identify ambient background

peaks (e.g., from ⁴⁰K, ²⁰⁸Tl). This measurement is crucial for accurate peak area analysis

later.

Source Placement and Geometry:

Place the ¹⁵²Eu source at a fixed, reproducible distance from the detector's endcap. A

standard distance is 10 cm or 25 cm.[4]
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Ensure the source is centered on the detector axis. Consistent geometry is critical for

efficiency calibration.

Data Acquisition:

Begin data acquisition. Collect the spectrum for a time long enough to achieve good

statistics (low statistical uncertainty) in the primary photopeaks. For a ~1 µCi source, a

collection time of 30-60 minutes is often sufficient.

The spectrum will display counts on the y-axis versus channel number (proportional to

energy) on the x-axis.

Spectrum Analysis - Energy Calibration:

Identify several prominent, well-separated peaks in the acquired spectrum (e.g., 121.78

keV, 344.28 keV, 1112.07 keV, 1408.01 keV).

Determine the centroid channel number for each of these peaks using the MCA software.

Create a calibration curve by plotting the known energy of these gamma rays against their

measured channel number.

Perform a linear fit to the data. The resulting equation allows for the conversion of any

channel number in the spectrum to an energy value (in keV).

Spectrum Analysis - Efficiency Calibration:

For each major photopeak in the energy-calibrated spectrum, determine the net peak area

(total counts in the peak minus the background continuum beneath it).[4] Most

spectroscopy software has built-in functions for this.

The detection efficiency (ε) at a given energy (E) is proportional to the measured net count

rate (N/t) divided by the source activity (A) and the gamma-ray intensity (Iγ):

ε(E) ∝ (N / t) / (A * Iγ)

For a relative efficiency curve, the activity and time are constant and can be disregarded.

Calculate the relative efficiency for each peak by dividing its net area by its known intensity
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(from the data table above).

Plot the relative efficiency versus energy on a log-log scale.[4] This plot, known as the

efficiency curve, is characteristic of the specific detector and geometry used. It will show

high efficiency at low energies, which smoothly decreases for higher energies.[5] This

curve can then be used to determine the activity of unknown isotopes measured in the

same geometry.

The following workflow diagram illustrates the calibration process.
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Caption: Workflow for energy and efficiency calibration of a gamma spectrometer using a ¹⁵²Eu

source.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1220608?utm_src=pdf-custom-synthesis
https://www.radiacode.com/isotope/eu-152
https://www.radiacode.com/isotope/eu-152?lang=en
https://www.researchgate.net/figure/Energy-spectrum-of-g-rays-from-152-Eu-source-collimated-with-a-lead-block_fig4_280095066
https://ns.ph.liv.ac.uk/~ajb/nuspin/P2-NuSPIN-School.pdf
https://physics.stackexchange.com/questions/439520/intensity-of-gamma-rays
https://physics.stackexchange.com/questions/439520/intensity-of-gamma-rays
http://www.lnhb.fr/nuclides/Eu-152_tables.pdf
https://wwwndc.jaea.go.jp/cgi-bin/nuclinfo2014?63,152
https://www.benchchem.com/product/b1220608#europium-152-decay-scheme-for-gamma-spectroscopy-beginners
https://www.benchchem.com/product/b1220608#europium-152-decay-scheme-for-gamma-spectroscopy-beginners
https://www.benchchem.com/product/b1220608#europium-152-decay-scheme-for-gamma-spectroscopy-beginners
https://www.benchchem.com/product/b1220608#europium-152-decay-scheme-for-gamma-spectroscopy-beginners
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1220608?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

